Cas no 1934516-79-6 (2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide)
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide
- 2-(3,5-Dimethylpiperidin-1-yl)ethanesulfonamide
- 1-Piperidineethanesulfonamide, 3,5-dimethyl-
-
- Inchi: 1S/C9H20N2O2S/c1-8-5-9(2)7-11(6-8)3-4-14(10,12)13/h8-9H,3-7H2,1-2H3,(H2,10,12,13)
- InChI Key: HAUSMKHPOUVGOT-UHFFFAOYSA-N
- SMILES: N1(CCS(N)(=O)=O)CC(C)CC(C)C1
Experimental Properties
- Density: 1.102±0.06 g/cm3(Predicted)
- Boiling Point: 348.3±44.0 °C(Predicted)
- pka: 10.70±0.60(Predicted)
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1120861-0.05g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1120861-0.1g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1120861-0.25g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1120861-0.5g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1120861-1.0g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 1g |
$1142.0 | 2023-05-23 | ||
| Enamine | EN300-1120861-2.5g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1120861-5.0g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 5g |
$3313.0 | 2023-05-23 | ||
| Enamine | EN300-1120861-10.0g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 10g |
$4914.0 | 2023-05-23 | ||
| Enamine | EN300-1120861-1g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1120861-5g |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide |
1934516-79-6 | 95% | 5g |
$2028.0 | 2023-10-27 |
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide
Introduction to 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide (CAS No. 1934516-79-6)
2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide (CAS No. 1934516-79-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and medicinal chemistry fields. This compound is characterized by its unique structural features, which include a 3,5-dimethylpiperidine moiety and an ethanesulfonamide group. These structural elements contribute to its chemical stability and biological activity, making it a promising candidate for various therapeutic applications.
The 3,5-dimethylpiperidine ring is a common structural motif found in many bioactive compounds due to its ability to modulate the activity of various biological targets. The presence of the ethanesulfonamide group further enhances the compound's solubility and bioavailability, which are crucial factors for drug development. Recent studies have shown that 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide exhibits potent activity against several disease targets, including enzymes and receptors involved in neurodegenerative disorders and inflammatory conditions.
In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide has been investigated for its potential neuroprotective properties. Preclinical studies have demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These findings suggest that 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide may have therapeutic potential in the treatment of neurodegenerative disorders.
Furthermore, 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide has shown promise in the treatment of inflammatory conditions. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation and tissue damage. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of these diseases. This anti-inflammatory activity makes 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide a potential candidate for the development of new anti-inflammatory drugs.
The pharmacokinetic properties of 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide have also been extensively studied. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and has a good bioavailability. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, and its metabolites are excreted via both renal and hepatic pathways. These pharmacokinetic characteristics make it suitable for chronic dosing regimens required for treating long-term conditions.
In addition to its therapeutic potential, 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide has been explored for its use as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it valuable for understanding the mechanisms underlying various diseases. For instance, it has been used to study the role of specific enzymes in signal transduction pathways involved in cancer progression and metastasis.
The safety profile of 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound has a wide therapeutic window and low toxicity at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.
In conclusion, 2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide (CAS No. 1934516-79-6) is a promising compound with diverse applications in the pharmaceutical industry. Its unique chemical structure confers it with favorable pharmacological properties and potential therapeutic benefits in treating neurodegenerative disorders and inflammatory conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field of medicinal chemistry.
1934516-79-6 (2-(3,5-dimethylpiperidin-1-yl)ethane-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)